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Compound of Interest

Compound Name: Tirofiban impurity 8

Cat. No.: B13056999

Get Quote

Executive Summary
Tirofiban Impurity 8 (CAS: 2250244-25-6) is a critical synthetic intermediate and potential

process-related impurity in the manufacturing of Tirofiban Hydrochloride.[1][2][3] Chemically

identified as O-[4-(4-pyridinyl)butyl]-L-tyrosine, it represents the "des-butylsulfonyl, de-hydro"

precursor to the active pharmaceutical ingredient (API).[1][2][3]

Its presence in the final API typically indicates incomplete downstream processing—specifically,

the failure of two key synthetic steps: the hydrogenation of the pyridine ring to a piperidine ring

and the sulfonylation of the primary amine.[1][2] Due to the structural similarity to the parent

drug, rigorous HPLC/UPLC profiling is required to ensure separation.[1][2]

Part 1: Chemical Identity & Nomenclature[1]
Precise identification is paramount as impurity numbering (e.g., "Impurity 8") varies by vendor.

[1][2] The following data definitively identifies the compound discussed in this guide.
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Parameter Technical Specification

Common Name Tirofiban Impurity 8

Chemical Name O-[4-(4-Pyridinyl)butyl]-L-tyrosine

IUPAC Name
(2S)-2-amino-3-[4-[4-(pyridin-4-

yl)butoxy]phenyl]propanoic acid

CAS Registry Number 2250244-25-6

Molecular Formula C₁₈H₂₂N₂O₃

Molecular Weight 314.38 g/mol

Appearance Off-white to pale yellow solid

Structural Analysis
Impurity 8 differs from Tirofiban in two distinct regions:

N-Terminus: It possesses a free primary amine (

) instead of the

-butylsulfonyl group.[1][2][3]

Ether Tail: It contains an aromatic pyridine ring instead of the saturated piperidine ring found

in Tirofiban.[1][2]

SMILES Code: O=C(O)CC1=CC=C(OCCCCC2=CC=NC=C2)C=C1

Part 2: Origin & Formation Mechanism[1]
Understanding the synthesis pathway is essential for controlling this impurity.[1][2] Tirofiban is

typically synthesized via a convergent route involving the etherification of a tyrosine derivative

followed by hydrogenation and sulfonylation.[1][2]
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Impurity 8 is the direct product of alkylating L-tyrosine (or a protected derivative) with 4-(4-

pyridinyl)butyl chloride.[1][2][3] It serves as the branch point for the final steps.[1][2]

Critical Control Points (CCPs):

CCP 1 (Hydrogenation): The pyridine ring must be reduced to piperidine using catalytic

hydrogenation (e.g.,

or

).[1][2][3] Failure here leaves the pyridine ring intact.[1][2]

CCP 2 (Sulfonylation): The primary amine must be reacted with

-butanesulfonyl chloride.[1][2][3] Failure here leaves the free amine.[1][2]

Impurity 8 persists if both downstream steps are incomplete or if the intermediate is carried

over unreacted.[1][2]

Pathway Visualization
The following diagram illustrates the genesis of Impurity 8 within the standard synthesis logic.
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Figure 1: Synthesis pathway highlighting Impurity 8 as a central intermediate.[1][2][3] Its

presence in the API indicates a "double-failure" in downstream processing (hydrogenation and

sulfonylation).[1][2][3]

Part 3: Analytical Profiling & Detection[1]
Detecting Impurity 8 requires specific chromatographic conditions due to its polarity difference

(free amine) and aromaticity (pyridine ring) compared to Tirofiban.[1][2][3]
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Feature Tirofiban (API) Impurity 8 Analytical Impact

Basic Centers
Secondary amine

(Piperidine)

Primary amine +

Pyridine N

Impurity 8 is

significantly more

basic; retention time

shifts with pH.[1][2][3]

Chromophore Phenyl + Sulfonamide Phenyl + Pyridine

The Pyridine ring adds

a distinct UV

absorption band

around 254-260 nm.

[1][2][3]

Polarity
Moderate (Sulfonyl

group)

High (Free

amine/Acid)

Impurity 8 elutes

earlier in Reverse

Phase (RP-HPLC).[1]

[2][3]

Recommended HPLC Method Parameters
To separate Impurity 8 from the API and other congeners (like the des-sulfonyl piperidine

analog), use a gradient elution with ion-pairing or pH control.[1][2][3]

Column: C18 stationary phase (e.g., Agilent Zorbax Eclipse Plus),

,

.[1][2][3]

Mobile Phase A:

Perchloric acid or

Ammonium Acetate (pH 4.5).[1][2][3]

Mobile Phase B: Acetonitrile.[1][2]

Gradient:
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:

B[1][2][3]

:

B (Ramp)[1][2][3]

:

B (Re-equilibrate)

Detection: UV at

(general) and

(enhanced selectivity for Pyridine ring).[1][2][3]

Expected Elution Order: Impurity 8 (Early)

Des-sulfonyl Tirofiban

Tirofiban.[1][2][3]

Mass Spectrometry (LC-MS)
For confirmation, monitor the protonated molecular ion

.[1][2][3]

Tirofiban $[M+H]^+ $:

[1][2][3]

Impurity 8 $[M+H]^+ $:

[1][2][3]

Fragmentation: Impurity 8 will show a characteristic loss of the pyridine-butyl chain but will

not show the

fragment associated with the butylsulfonyl group.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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